3-Fluoropyridine-4-carbohydrazide
Overview
Description
3-Fluoropyridine-4-carbohydrazide is a chemical compound with the molecular formula C6H6FN3O . It is used for research purposes and is not intended for human or veterinary use.
Synthesis Analysis
The synthesis of 3-Fluoropyridines has been described in various studies . One method involves the visible-light-mediated coupling of two derivatives of ketones followed by condensation with ammonia . Another method involves the nucleophilic aromatic substitution of the nitro group in 3-nitro-4-carboxylate .Scientific Research Applications
Metallation and Organic Synthesis
One significant application of compounds like 3-Fluoropyridine-4-carbohydrazide involves their use in metallation reactions, a key step in organic synthesis. For instance, metallation of π-deficient heterocyclic compounds, including fluoropyridines, has shown important developments in regioselective synthesis. The study on the metallation of 3-fluoropyridine highlights its chemoselectivity at low temperatures, providing a pathway to synthesize various disubstituted pyridines effectively. This process is crucial for creating intermediates used in pharmaceuticals and agrochemicals (Marsais & Quéguiner, 1983).
Pharmaceutical Applications and Drug Development
While the direct applications of 3-Fluoropyridine-4-carbohydrazide in medicinal chemistry were not explicitly mentioned in the reviewed literature, the research on related fluoropyrimidines and their metabolites, such as 5-fluorouracil and its prodrugs, indicates a broader relevance in drug development. The design, synthesis, and functionalization of fluoropyrimidine-based compounds have led to advancements in cancer chemotherapy, highlighting the potential of 3-Fluoropyridine-4-carbohydrazide derivatives in creating effective and less toxic therapeutic agents. The exploration of fluoropyrimidines in clinical settings emphasizes their critical role in treating various cancers, thereby underscoring the potential medicinal applications of 3-Fluoropyridine-4-carbohydrazide in synthesizing novel anticancer agents (Malet-Martino & Martino, 2002).
Safety and Hazards
Safety data sheets suggest that 3-Fluoropyridine-4-carbohydrazide may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing .
Future Directions
The future directions for research on 3-Fluoropyridine-4-carbohydrazide could involve exploring its potential applications in various fields, given the interesting properties of fluorinated pyridines . Further studies could also focus on improving the synthesis methods and understanding the detailed mechanism of action of this compound.
Mechanism of Action
Target of Action
This compound belongs to the class of fluoropyridines, which are known for their interesting and unusual physical, chemical, and biological properties
Mode of Action
Fluoropyridines, in general, are known for their reduced basicity and lower reactivity compared to their chlorinated and brominated analogues . This could influence how 3-Fluoropyridine-4-carbohydrazide interacts with its targets.
Biochemical Pathways
Fluoropyridines have been used in the synthesis of various biologically active compounds, including potential imaging agents for various biological applications . The exact pathways and downstream effects would depend on the specific biological context and require further investigation.
Result of Action
As a fluoropyridine, it may have unique physical, chemical, and biological properties due to the presence of the strong electron-withdrawing fluorine substituent in the aromatic ring
properties
IUPAC Name |
3-fluoropyridine-4-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6FN3O/c7-5-3-9-2-1-4(5)6(11)10-8/h1-3H,8H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGDVMASDBPPEBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1C(=O)NN)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201255775 |
Source
|
| Record name | 3-Fluoro-4-pyridinecarboxylic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201255775 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoropyridine-4-carbohydrazide | |
CAS RN |
364-82-9 |
Source
|
| Record name | 3-Fluoro-4-pyridinecarboxylic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=364-82-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Fluoro-4-pyridinecarboxylic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201255775 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-fluoropyridine-4-carbohydrazide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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